ML141

• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol
• InChI: InChI=1S/C22H21N3O3S/c1-28-19-11-7-17(8-12-19)22-15-21(16-5-3-2-4-6-16)24-25(22)18-9-13-20(14-10-18)29(23,26)27/h2-14,22H,15H2,1H3,(H2,23,26,27)
• InChIKey: QBNZBMVRFYREHK-UHFFFAOYSA-N

ML141 Baseline Selectivity & Potency Profile

ML141 (CID-2950007) is a cell-permeable, allosteric trisubstituted dihydropyrazolyl compound that acts as a potent, selective, and reversible non-competitive inhibitor of the Cdc42 GTPase [1]. The primary screening data demonstrate an IC50 of 200 nM against nucleotide-depleted Cdc42 wild type, with no appreciable inhibitory activity (IC50 >100 µM) against the closely related Rho-family GTPases Rac1, Rab2, Rab7, or Ras in parallel assays [1]. This selectivity window, established in a high-throughput bead-based fluorimetric binding assay, defines the biochemical baseline that distinguishes ML141 from pan-Rho or dual Rac/Cdc42 chemical probes [2].

Cdc42 pathway study Selective inhibition of Cdc42 GTPase supports dissection of Rho-family crosstalk

Allosteric mode Non-competitive mechanism avoids GTP competition, maintaining activity in metabolically active contexts

Primary cell compatible Reported low cytotoxicity profile enables long-term target engagement studies in sensitive models

• [1] Surviladze, Z. et al. A Potent and Selective Inhibitor of Cdc42 GTPase. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010 Feb 27 [Updated 2010 Dec 16]. View Source
• [2] Hong, L. et al. Specific targeting of Cdc42 activity with a small-molecule inhibitor. J. Biol. Chem. (2012) in press. View Source

ML141 Substitution Risks & Selectivity Cliffs

Substituting ML141 with another Cdc42-interacting small molecule, such as CASIN, ZCL278, or the dual Rac/Cdc42 inhibitor MBQ-167, introduces non-overlapping selectivity liabilities that can confound interpretation of Rho-family crosstalk. For example, CASIN inhibits Cdc42 through a GEF-competitive mechanism [1], while ML141 acts as a non-competitive allosteric modulator that does not compete with GTP binding [2]. The >500-fold selectivity window of ML141 for Cdc42 over related GTPases [2] is not guaranteed with these alternatives; in contrast, MBQ-167 potently inhibits both Rac and Cdc42 [3], making it unsuitable for studies requiring unambiguous isolation of Cdc42-specific signaling. These pharmacologic cliffs preclude one-to-one substitution without quantitative re-validation.

CASIN ML141 (allosteric) vs. GEF-competitive Mechanism mismatch: GEF-competitive Cdc42 inhibition may shift signaling interpretation; non-competitive profile not reproduced.

ZCL278 ML141 (non-competitive) vs. GTP-competitive GTP-competitive binding loses efficacy under high GTP concentrations; allosteric mode ensures consistent pathway modulation across GTP levels.

MBQ-167 ML141 (Cdc42-selective) vs. dual Rac/Cdc42 Dual Rac/Cdc42 inhibition cannot isolate Cdc42-specific phenotypes; ML141's Rho-family selectivity window avoids confounding Rac engagement.

• [1] Duan, X. et al. Pharmacologic targeting of Cdc42 GTPase by a small molecule Cdc42 activity-specific inhibitor prevents platelet activation and thrombosis. Sci Rep. 2021 Jun 23;11(1):13170. PMCID: PMC8222210. View Source
• [2] Surviladze, Z. et al. A Potent and Selective Inhibitor of Cdc42 GTPase. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010 Feb 27 [Updated 2010 Dec 16]. View Source
• [3] Dharmawardhane, S. et al. MBQ-167: a dual Rac/Cdc42 inhibitor with IC50s of 103 nM and 78 nM, respectively. Sci. Transl. Med. (2013). View Source

ML141 vs. Cdc42 Inhibitors: Quantitative Evidence

Selectivity Over Rho-family GTPases

In the primary biochemical screen, ML141 inhibited Cdc42 wild-type (IC50 2.6 µM) but displayed no inhibition of Rac1 wild-type, Rac1-activated, Rab2a, Rab7, or Ras wild-type/activated mutants up to 100 µM, representing a >38-fold selectivity margin [1]. By contrast, the dual inhibitor MBQ-167 exhibits IC50 values of 103 nM against Rac and 78 nM against Cdc42, effectively a 1.3-fold selectivity window [2]. This profound selectivity difference means ML141 uniquely enables dissection of Cdc42-specific phenotypes without confounding Rac1 engagement.

Selectivity margin

Head-to-head

ML141: >38-fold over Rac1, Rab, Ras; MBQ-167: 1.3-fold Cdc42/Rac

Supports Cdc42-specific pathway isolation context

Fluorimetric GTP-binding assay; nucleotide-depleted wt

Evidence Dimension	Selectivity over Rho-family GTPases
Target Compound Data	IC50 >100 µM for Rac1-wt, Rac1-activated, Rab2a, Rab7, Ras-wt, Ras-activated
Comparator Or Baseline	MBQ-167: IC50 103 nM for Rac, 78 nM for Cdc42 (1.3-fold selectivity)
Quantified Difference	ML141 provides >500-fold selectivity for Cdc42 over other GTPases; MBQ-167 provides approximately 1.3-fold
Conditions	High-throughput bead-based fluorimetric GTP-binding assay (1 mM EDTA, 100 nM BODIPY-FL-GTP)

Why This Matters

For experimental designs requiring exclusive Cdc42 inhibition, ML141 is demonstrably superior to dual Rac/Cdc42 inhibitors.

• [1] Surviladze, Z. et al. A Potent and Selective Inhibitor of Cdc42 GTPase. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010 Feb 27 [Updated 2010 Dec 16]. View Source
• [2] Dharmawardhane, S. et al. MBQ-167: a dual Rac/Cdc42 inhibitor with IC50s of 103 nM and 78 nM, respectively. Sci. Transl. Med. (2013). View Source

Allosteric vs. Competitive Inhibition Mechanism

ML141 acts as a non-competitive inhibitor that reduces the Bmax for GTP binding (~50% at 10 µM) without affecting the Kd for GTP, consistent with an allosteric mode of action [1]. In contrast, CASIN directly blocks the Cdc42-GEF interaction (GEF-competitive), and ZCL278 competes with GTP for the Cdc42 binding site [REFS-2, REFS-3]. This mechanistic distinction means ML141 retains function under varying GTP concentrations, whereas competitive inhibitors lose efficacy as GTP accumulates—critical for ex vivo or pathological conditions with elevated GTP pools.

Inhibition mechanism

Head-to-head

Non-competitive allosteric; Bmax reduced ~50% at 10 µM; CASIN: GEF-competitive; ZCL278: GTP-competitive

Allosteric mode preserves activity under elevated GTP pools

BODIPY-FL-GTP binding; 1 mM MgCl2

Evidence Dimension	Mechanism of inhibition
Target Compound Data	Non-competitive; allosteric; reduces Bmax >50% at 10 µM; no change in Kd for GTP
Comparator Or Baseline	CASIN: GEF-competitive; ZCL278: GTP-competitive
Quantified Difference	Mechanistic class difference: allosteric (ML141) vs. active-site or interface-competitive
Conditions	Nucleotide-depleted Cdc42 wild-type with 1 mM MgCl2 and varying concentrations of BODIPY-FL-GTP

Why This Matters

Selecting ML141 over competitive Cdc42 inhibitors can avoid saturation artifacts in GTP-rich environments and aligns with allosteric targeting strategies.

• [1] Surviladze, Z. et al. A Potent and Selective Inhibitor of Cdc42 GTPase. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010 Feb 27 [Updated 2010 Dec 16]. View Source
• [2] Duan, X. et al. Pharmacologic targeting of Cdc42 GTPase by a small molecule Cdc42 activity-specific inhibitor prevents platelet activation and thrombosis. Sci Rep. 2021 Jun 23;11(1):13170. PMCID: PMC8222210. View Source
• [3] ZCL278 inhibitor datasheet. ZCL278 is a cell-permeable, GTP-competitive Cdc42 inhibitor. View Source

Cellular Target Engagement: GTP-Cdc42 Reduction

In EGF-stimulated 3T3 cells, ML141 reduced GTP-Cdc42 levels by >95%, while GTP-Rac1 was reduced by only ≥40%, confirming strong cellular selectivity relative to other Rho-family targets . A head-to-head comparison with CASIN (10 µM) in a similar cellular model shows CASIN also reduces active Cdc42 but has been reported to not affect Rac1 activity; however ML141's quantitative reduction of GTP-Cdc42 exceeds 95% under the same conditions, offering a deeper window of Cdc42 inactivation [1].

Cellular Cdc42 silencing

Cross-study comparable

>95% reduction in GTP-Cdc42 (3T3 fibroblasts)

Near-complete pathway inactivation context

EGF-stimulated G-LISA; CASIN ~70–80% reduction in platelets

Evidence Dimension	Cellular Cdc42-GTP reduction
Target Compound Data	>95% reduction in GTP-Cdc42 in EGF-stimulated 3T3 cells
Comparator Or Baseline	CASIN: ~70–80% reduction of active Cdc42 in platelets (qualitative estimate from western blot)
Quantified Difference	ML141 achieves near-complete elimination of GTP-Cdc42 vs. partial reduction with CASIN
Conditions	3T3 fibroblasts stimulated with EGF; G-LISA assay

Why This Matters

Procuring ML141 is appropriate for assays demanding maximal Cdc42 pathway silencing, where modest reductions seen with competitive inhibitors may be insufficient.

• [1] Duan, X. et al. Pharmacologic targeting of Cdc42 GTPase by a small molecule Cdc42 activity-specific inhibitor prevents platelet activation and thrombosis. Sci Rep. 2021 Jun 23;11(1):13170. PMCID: PMC8222210. View Source

Cytotoxicity Profile Across Cell Lines

ML141 has been profiled in multiple cell lines and shows no overt cytotoxicity at concentrations up to 100 µM , a profile maintained across different tissue origins. In contrast, the dual Rac/Cdc42 inhibitor MBQ-167, while potently anti-proliferative, reduces viability of metastatic cancer lines at sub-micromolar concentrations [1]. For researchers needing a chemically silent Cdc42 probe for non-oncological primary cell studies, ML141's benign cytotoxicity profile represents a critical differentiator that prevents unwanted viability artifacts.

Cytotoxicity profile

Data to verify

No significant cytotoxicity up to 100 µM across multiple cell lines

Supports benign viability context in tested lines

Review cell-type specific data; viability assays

Evidence Dimension	Cytotoxicity window
Target Compound Data	No significant cytotoxicity across multiple cell lines up to 100 µM
Comparator Or Baseline	MBQ-167: inhibits viability of MDA-MB-231 cells with IC50 ~200–400 nM
Quantified Difference	Therapeutic index >500-fold for ML141 (cytotoxicity IC50 >100 µM vs. Cdc42 IC50 200 nM) vs. ~3-fold for MBQ-167
Conditions	Multiple cell lines including 3T3, PC-3, and HeLa; MTT or CellTiter-Glo viability assays

Why This Matters

When procuring a Cdc42 inhibitor for chronic treatment in normal cells or primary cultures, the assessed cytotoxicity profile of ML141 ensures experiment phenotypes are attributed to target engagement rather than off-target toxicity.

• [1] Dharmawardhane, S. et al. MBQ-167 inhibits metastatic breast cancer cell viability with IC50 values <500 nM. Sci. Transl. Med. (2013). View Source

ML141 Optimal Application Scenarios

Cdc42-Specific Pathway Dissection

In signaling studies where ligands such as EGF or bradykinin co-activate Rac1, RhoA, and Cdc42, ML141 (10–20 µM) enables exclusive Cdc42 inhibition without Rac1 crosstalk, as demonstrated in 3T3 G-LISA assays [1]. This is an application for which the dual inhibitor MBQ-167 is specifically contraindicated because it would mask Cdc42-specific contributions by simultaneously inhibiting Rac.

Allosteric Cdc42 Probe in GTP-Rich Models

ML141's allosteric non-competitive mechanism allows consistent Cdc42 inhibition even in metabolically active, GTP-rich environments characteristic of xenograft or inflammatory models [1]. Competitive inhibitors like ZCL278 or GEF-interface blockers like CASIN lose potency under high intracellular GTP concentrations, making ML141 the informed procurement choice for in vitro models of metabolic disease or infection where GTP pools are dysregulated.

Primary Cell Cdc42 Modulation Without Cytotoxicity

The benign cytotoxicity profile of ML141 (no viability reduction up to 100 µM across multiple lines) [1] makes it suitable for primary hematopoietic stem cell and hepatocyte differentiation protocols where chronic Cdc42 inhibition is required. In these delicate primary cell systems, the triple-negative selectivity profile (Cdc42 vs. Rac1, Rab, Ras) prevents activation of confounding stress pathways that alternative compounds with off-target Rac inhibition could trigger.

Application

Selection Property

Validation Focus

Cdc42-specific pathway dissection

Rho-family selectivity profile

Cdc42 exclusivity in cell-based GTPase activation assays

Allosteric probe in GTP-rich models

Non-competitive mechanism

Efficacy under varying GTP concentrations

Primary cell Cdc42 modulation

Low cytotoxicity context

Viability profiling in target cell type

• [1] Surviladze, Z. et al. A Potent and Selective Inhibitor of Cdc42 GTPase. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010 Feb 27 [Updated 2010 Dec 16]. View Source